Cas no 234-18-4 (1,3-Dioxolo[4,5-f]phthalazine(8CI,9CI))

• Product Name: 1,3-Dioxolo[4,5-f]phthalazine(8CI,9CI)
• CAS No: 234-18-4
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 262550
• PubChem ID: 70269447
• Update Time: 2025-04-19

1,3-Dioxolo[4,5-f]phthalazine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-f]phthalazine(8CI,9CI)
• [1,3]dioxolo[4,5-f]phthalazine
• 5,6-(Methylenedioxy)phthalazine
• 5,6-[Methylenebis(oxy)]phthalazine
• Phthalazine, 5,6-(methylenedioxy)-
• Phthalazine, 5,6-[methylenebis(oxy)]-
• SCHEMBL8072960
• DTXSID90741778
• 234-18-4
• 2H-[1,3]DIOXOLO[4,5-F]PHTHALAZINE

• Inchi： 1S/C9H6N2O2/c1-2-8-9(13-5-12-8)7-4-11-10-3-6(1)7/h1-4H,5H2
• InChI Key： GONZDLHEPMAAMZ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C=NN=CC3=C12

Computed Properties

• Exact Mass: 174.04298
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24